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Compound of Interest

Compound Name: Mefenidramium
CAS No.: 29869-74-7
Cat. No.: B16105613
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
spectroscopic characterization of Mefenidramium. The information herein is intended to
support quality control, structural elucidation, and analytical method development for this
guaternary ammonium compound.

Introduction

Mefenidramium, chemically known as 2-benzhydryloxyethyl(trimethyl)azanium, is a quaternary
ammonium salt.[1] Its thorough characterization is crucial for ensuring its identity, purity, and
stability in pharmaceutical preparations. Spectroscopic techniques are fundamental in providing
detailed molecular-level information. This document outlines the application of Ultraviolet-
Visible (UV-Vis) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, Nuclear
Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for the analysis of
Mefenidramium.
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Physicochemical Properties

A summary of the key physicochemical properties of Mefenidramium metilsulfate is presented
in Table 1.

Table 1: Physicochemical Properties of Mefenidramium Metilsulfate

Property Value Reference
2-
IUPAC Name benzhydryloxyethyl(trimethyl)a  [2][3]

zanium;methyl sulfate

CAS Number 4858-60-0 [21[4]
Molecular Formula C19H27NOsS [2]
Molecular Weight 381.49 g/mol [2][5]
Appearance Solid powder [2]
Melting Point 135-136 °C [4]

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is utilized to analyze the electronic transitions within the Mefenidramium
molecule, primarily arising from its chromophores. The benzhydryl group, with its two phenyl
rings, is the principal chromophore responsible for UV absorption.[6]

Quantitative Data

Table 2: UV-Vis Spectroscopic Data for Mefenidramium Metilsulfate

Parameter Expected Value
Amax (in Methanol) ~ 258 nm
Molar Absorptivity (€) Concentration-dependent

Experimental Protocol
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e Solvent Selection: Utilize a UV-grade solvent such as methanol.
e Sample Preparation:

o Prepare a stock solution of Mefenidramium metilsulfate with a known concentration (e.g.,
1 mg/mL) in the selected solvent.

o From the stock solution, create a series of dilutions to establish a linear range of
absorbance. A typical concentration for determining the maximum absorbance wavelength
(Amax) is between 10-50 pg/mL.[6]

e Instrumentation: Employ a calibrated double-beam UV-Vis spectrophotometer.
e Blank Correction: Use the selected solvent as a blank to zero the instrument.[6]
o Spectral Acquisition: Scan the sample solution over a wavelength range of 200-400 nm.[6]

o Data Analysis: Identify the wavelength of maximum absorbance (Amax).

Experimental Workflow

Sample Preparation Data Acquisition Data Analysis

Select UV-grade Solvent Blank Correction Scan Sample (200-400 nm) Identify Amax

Prepare Stock Solution Prepare Dilutions

Click to download full resolution via product page

Diagram 1: Experimental workflow for UV-Vis spectroscopy.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is employed to identify the functional groups present in Mefenidramium
based on their characteristic vibrational frequencies.

Predicted Quantitative Data

Table 3: Predicted FT-IR Spectral Data for Mefenidramium Metilsulfate

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b16105613/docs?utm_src=pdf-body#spectroscopic-characterization-of-mefenidramium-application-notes-and-protocols
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Spectroscopic_Characterization_of_Mefenidramium_Metilsulfate.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Spectroscopic_Characterization_of_Mefenidramium_Metilsulfate.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Spectroscopic_Characterization_of_Mefenidramium_Metilsulfate.pdf
https://www.benchchem.com/product/b16105613/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-mefenidramium-application-notes-and-protocols
https://www.benchchem.com/product/b16105613/docs?utm_src=pdf-body#spectroscopic-characterization-of-mefenidramium-application-notes-and-protocols
https://www.benchchem.com/product/b16105613/docs?utm_src=pdf-body#spectroscopic-characterization-of-mefenidramium-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16105613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Wavenumber (cm~?) Functional Group Vibrational Mode
3100-3000 Aromatic C-H Stretching
2980-2850 Aliphatic C-H Stretching
1600-1450 Aromatic C=C Stretching

~1480 Quaternary Ammonium Bending

1250-1000 C-O (Ether) Stretching

~1260 and ~1060 S=0 (Sulfate) Stretching

Experimental Protocol

e Sample Preparation:

o KBr Pellet Method: Mix approximately 1-2 mg of Mefenidramium metilsulfate with 100-
200 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it
into a transparent pellet using a hydraulic press.[6]

o Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto
the ATR crystal.[6]

¢ Instrumentation: Use a calibrated FT-IR spectrometer.

o Background Collection: Collect a background spectrum of the empty sample compartment
(for the KBr pellet method) or the clean ATR crystal (for the ATR method).[6]

o Spectral Acquisition: Place the sample in the spectrometer and collect the spectrum over a
range of 4000-400 cm~1.[6]

o Data Analysis: Identify the characteristic absorption bands and assign them to the
corresponding functional groups.

Experimental Workflow
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Diagram 2: Experimental workflow for FT-IR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
Mefenidramium cation, confirming its connectivity and structure. Due to the lack of publicly
available experimental NMR data for Mefenidramium, the following chemical shifts are
predicted based on the analysis of its structural analogue, diphenhydramine, and general
principles of NMR spectroscopy.

Predicted Quantitative Data

Table 4: Predicted *H and 3C NMR Chemical Shifts for the Mefenidramium Cation
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Predicted o Assignme Predicted Assignme
1H NMR Multiplicity 13C NMR
0 (ppm) nt o (ppm) nt
Aromatic Quaternary
H-1 7.2-7.5 m C-1 138-142 )
protons aromatic C
Aromatic
H-2 5.5-5.8 t CH-O C-2 127-130
CH
Aromatic
H-3 3.8-4.1 t O-CHz2 C-3 126-129
CH
Aromatic
H-4 3.4-3.7 t CH2-N* C-4 125-128
CH
H-5 3.1-34 s N*-(CHs)s C-5 80-85 CH-O
C-6 65-70 O-CH:2
C-7 60-65 CH2-N+
C-8 50-55 N+*-(CHs)s

Note: Predicted values are for the Mefenidramium cation. The methyl sulfate anion would
show a singlet at approximately 3.8 ppm in *H NMR and a peak around 50-55 ppm in 13C NMR.

Experimental Protocol

» Solvent Selection: Choose a suitable deuterated solvent in which the sample is soluble (e.g.,
Deuterated Methanol (CDsOD), Deuterated Chloroform (CDCIs), or Deuterium Oxide (D20)).

o Sample Preparation: Dissolve approximately 5-10 mg of Mefenidramium metilsulfate in 0.5-
0.7 mL of the chosen deuterated solvent in an NMR tube.

 Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
e Spectral Acquisition:
o Acquire a *H NMR spectrum.

o Acquire a 13C NMR spectrum.
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o Consider performing 2D NMR experiments (e.g., COSY, HSQC) for unambiguous signal
assignments.

o Data Processing and Analysis:

o

Process the raw data (Fourier transformation, phase correction, and baseline correction).

Reference the spectra using the residual solvent peak.

[e]

o

Integrate the signals in the 'H NMR spectrum to determine proton ratios.

Assign the chemical shifts to the respective protons and carbons in the molecule.

[¢]

Experimental Workflow

Data Acquisition

Sample Preparation Acquire 13C Spectrum Data Analysis

Process Spectra P> Assign Chemical Shifts

Select Deuterated Solvent

Dissolve Sample

Acquire 1H Spectrum

Click to download full resolution via product page

Diagram 3: Experimental workflow for NMR spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the accurate mass of the Mefenidramium cation and
to study its fragmentation pattern, which can aid in structural confirmation. As a pre-charged
guaternary ammonium compound, electrospray ionization (ESI) in positive ion mode is the
preferred technique.

Predicted Quantitative Data

Table 5: Predicted Mass Spectrometry Data for the Mefenidramium Cation
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Parameter Expected Value (m/z) Description

[M]*+ 270.19 Mefenidramium cation

Loss of a methyl group from

[M-CHs]* 255.18 )
the quaternary amine
[M-N(CH3)3]* 211.11 Loss of trimethylamine
Tropylium ion (from benzhydryl
Cs/H7* 91.05 Py ( yery
group)
Fragment from the ethyl-
CaHioN™* 72.08

trimethylammonium moiety

Note: The fragmentation of quaternary ammonium salts can be complex and may involve
charge-remote fragmentation and Hofmann elimination.

Experimental Protocol

o Sample Preparation: Prepare a dilute solution of Mefenidramium metilsulfate (e.g., 1-10
pg/mL) in a suitable solvent for ESI, such as methanol or acetonitrile/water.

 Instrumentation: Use a mass spectrometer equipped with an electrospray ionization (ESI)
source, capable of high-resolution mass measurement and tandem mass spectrometry
(MS/MS).

o Data Acquisition:

o Acquire a full scan mass spectrum in positive ion mode to determine the accurate mass of
the Mefenidramium cation.

o Perform tandem MS (MS/MS) on the parent ion (m/z 270.19) to obtain its fragmentation

pattern.
o Data Analysis:

o Determine the accurate mass and elemental composition of the parent ion.
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o Analyze the fragmentation pattern to identify characteristic fragment ions and propose
fragmentation pathways.

Experimental Workflow

Sample Preparation Data Acquisition Data Analysis

Prepare Dilute Solution Full Scan MS (Positive Mode) Tandem MS (MS/MS) Analyze Fragmentation

P Determine Accurate Mass

Click to download full resolution via product page

Diagram 4: Experimental workflow for Mass Spectrometry.

Integrated Spectroscopic Analysis

A comprehensive characterization of Mefenidramium is best achieved by integrating the data
from multiple spectroscopic techniques.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b16105613/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-mefenidramium-application-notes-and-protocols
https://www.benchchem.com/product/b16105613/docs?utm_src=pdf-body#spectroscopic-characterization-of-mefenidramium-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16105613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Mefenidramium Sample

Spectroscopic Techmiques

UV-Vis Spectroscopy FT-IR Spectroscopy NMR Spectroscopy Mass Spectrometry

Functional Group Analysis Structural Connectivity

Chromophore Identification Molecular Weight and Formula

-
M Full Structural Characterization |l
>

Click to download full resolution via product page

Diagram 5: Integrated approach to Mefenidramium characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GSRS [gsrs.ncats.nih.gov]

2. benchchem.com [benchchem.com]

3. Mefenidramium Metilsulfate | C19H27NOS5S | CID 71533 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. echemi.com [echemi.com]

5. medkoo.com [medkoo.com]

6. benchchem.com [benchchem.com]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b16105613/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-mefenidramium-application-notes-and-protocols
https://www.benchchem.com/product/b16105613/docs?utm_src=pdf-body#spectroscopic-characterization-of-mefenidramium-application-notes-and-protocols
https://www.benchchem.com/product/b16105613?utm_src=pdf-custom-synthesis#bc-rfq
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TF9FPB4V3Y
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Chemical_Properties_of_Mefenidramium_Metilsulfate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Mefenidramium-metilsulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Mefenidramium-metilsulfate
https://www.echemi.com/products/pid_Seven40079-mefenidramiummetilsulfate.html
https://www.medkoo.com/products/47714
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Spectroscopic_Characterization_of_Mefenidramium_Metilsulfate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16105613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e To cite this document: BenchChem. [Spectroscopic Characterization of Mefenidramium:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16105613/docs#spectroscopic-characterization-of-
mefenidramium-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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